6-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one

• IUPAC Name: 6-fluoro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C7H5FN2O/c8-5-2-1-4-3-6(11)10-7(4)9-5/h1-2H,3H2,(H,9,10,11)
• InChI Key: BTZNXQFEMDUYHT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(NC1=O)N=C(C=C2)F
• Molecular Formula: C7H5FN2O
• Molecular Weight: 152.13 g/mol
• CAS No.: 1190322-87-2

Description

“6-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one” is a chemical compound that belongs to the class of 1H-pyrrolo[2,3-b]pyridine derivatives. It has a molecular formula of C7H6N2.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “this compound”, involves targeting FGFRs, which are essential in various types of tumors. The synthesis process involves the development of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of “this compound” can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 118.1359. More detailed properties are not provided in the sources.

Scientific Research Applications

Fluorescent Chemosensors

Pyrrolo[3,4-c]pyridine-Based Fluorescent Chemosensor for Fe3+/Fe2+ Sensitivity and Their Application in Living HepG2 Cells Research has demonstrated the synthesis of new fluorophores based on 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione, showing good fluorescence activity and high selectivity for Fe3+/Fe2+ cations. This chemosensor has been applied for imaging Fe3+ in living HepG2 cells, indicating potential applications in biological imaging and metal ion detection (Maity et al., 2018).

Synthesis and Reactivity Studies

Concise and Efficient Synthesis of 4-fluoro-1H-pyrrolo[2,3-b]pyridine A study detailed the synthesis of 4-fluoro-1H-pyrrolo[2,3-b]pyridine from 1H-pyrrolo[2,3-b]pyridine N-oxide using regioselective fluorination methods. This work contributes to the methodologies for preparing fluorinated pyrrolopyridines, which are important intermediates in pharmaceutical synthesis (Thibault et al., 2003).

Cation-Anion Interaction Studies

Cation–anion Interactions Involving Hydrogen Bonds Syntheses and Crystal Structures Study

Research on hexafluorotitanate(IV) salts with pyridine and methyl-substituted pyridines has shed light on hydrogen bonding and cation-anion interactions in crystal structures. This study contributes to understanding the structural chemistry involving pyridine derivatives (Pevec et al., 2011).

PET Imaging Tracers

A Simplified Radiosynthesis of [18F]MK-6240 for Tau PET Imaging Research on the development of [18F]MK-6240, a PET radiotracer for in vivo imaging of neurofibrillary tangles, highlights its synthesis and application in PET imaging studies. This compound has shown potential in diagnosing and studying neurodegenerative diseases like Alzheimer's (Hopewell et al., 2019).

Selective Chemosensors for Al(3+)

Pyrrolidine Constrained Bipyridyl-Dansyl Click Fluoroionophore as Selective Al(3+) Sensor A study has developed a pyrrolidine constrained bipyridyl-dansyl fluoroionophore through click chemistry, serving as a selective chemosensor for Al(3+). This research opens avenues for designing selective sensors for specific metal ions, which can have environmental and biological applications (Maity & Govindaraju, 2010).

Mechanism of Action

Target of Action

The primary targets of 6-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play an essential role in various types of tumors .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound exhibits potent inhibitory activity against FGFR1, 2, and 3 . It inhibits the activation of FGFR signaling pathway due to amplification, fusion or missense mutations in the exon of FGFR family members .

Biochemical Pathways

The activation of FGFRs triggers downstream signaling pathways including RAS–MEK–ERK, PLCγ, and PI3K–Akt . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of these pathways due to FGFR signaling can facilitate cancer initiation, progression, and resistance to cancer therapy .

Pharmacokinetics

It is also mentioned that the compound with low molecular weight would be an appealing lead compound which was beneficial to the subsequent optimization .

Result of Action

In vitro, this compound inhibits breast cancer 4T1 cell proliferation and induces its apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .

Future Directions

The future directions for “6-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one” involve further development of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects. This research could lead to new strategies for cancer therapy.

Biochemical Analysis

Biochemical Properties

6-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one has been reported to have potent activities against FGFR1, 2, and 3 . It interacts with these fibroblast growth factor receptors (FGFRs), which play an essential role in various types of tumors .

Cellular Effects

In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis in breast cancer 4T1 cells . It also significantly inhibits the migration and invasion of these cells .

Molecular Mechanism

The compound exerts its effects at the molecular level through its interaction with FGFRs. Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Temporal Effects in Laboratory Settings

The effects of this compound on cells have been observed over time in laboratory settings. For instance, it has been shown to significantly reduce the migration and invasion abilities of 4T1 cells after treatment for 24 hours .